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Compound of Interest

Compound Name: L-Tyrosine disodium salt

Cat. No.: B1418645 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. L-Tyrosine disodium salt, a common reagent in various scientific applications,

requires careful management throughout its lifecycle, including its ultimate disposal. This guide

provides essential, step-by-step procedures for the safe disposal of L-Tyrosine disodium salt,
aligning with standard laboratory safety protocols.

Hazard Profile and Safety Precautions
Before initiating any disposal procedure, it is crucial to be aware of the hazard profile of L-
Tyrosine disodium salt. According to safety data sheets (SDS), this compound is classified as

a hazardous substance.[1]

Key Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

One source indicates it is toxic to aquatic life.[4]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical.
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Personal Protective Equipment (PPE) for Handling L-Tyrosine Disodium Salt

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Spill Management Protocol
In the event of a spill, immediate and correct action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated. If a significant amount is spilled,

evacuate non-essential personnel from the area.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2][4]

Cleanup: Carefully sweep or shovel the spilled solid material.[2][5] Avoid actions that create

dust.[1][2]

Collection: Place the collected material into a suitable, closed container labeled for disposal.

[2][5][6][7]

Caption: Workflow for handling a spill of L-Tyrosine disodium salt.

Step-by-Step Disposal Procedure
The recommended method for the disposal of L-Tyrosine disodium salt is through a licensed,

professional waste disposal company.[2] Do not attempt to dispose of this chemical down the

drain or in regular trash.

Segregation: Keep L-Tyrosine disodium salt waste separate from other waste streams. Do

not mix it with other chemicals unless instructed to do so by a qualified professional.[4]
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Containerization: Place the waste material in its original container if possible, or a clearly

labeled, sealed, and appropriate waste container.[4] Ensure the container is in good

condition and will not leak.

Labeling: Clearly label the waste container with the chemical name ("L-Tyrosine disodium
salt, solid waste") and any relevant hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[1][2][5]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for pickup and proper

disposal.[1][2][4] Adhere to all local, state, and federal regulations for hazardous waste

disposal.[4]
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Caption: Decision-making process for the proper disposal of L-Tyrosine disodium salt.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of L-Tyrosine disodium salt, protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety protocols and the chemical's

Safety Data Sheet for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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